Cas no 1325303-76-1 (7-(3-Bromophenyl)-2-(methylsulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-(3-Bromophenyl)-2-(methylsulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1325303-76-1
• MF: C₁₃H₉BrN₂OS₂
• MW: 353.257359266281
• CID: 5712383
• PubChem ID: 135631956
• Update Time: 2025-06-20

7-(3-Bromophenyl)-2-(methylsulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• STL131885
• AKOS005740323
• 7-(3-bromophenyl)-2-methylsulfanyl-3H-thieno[3,2-d]pyrimidin-4-one
• 7-(3-bromophenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one
• BS-6361
• 7-(3-bromophenyl)-2-(methylsulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• 7-(3-bromophenyl)-2-(methylsulfanyl)thieno[3,2-d]pyrimidin-4(3H)-one
• CS-0334480
• 1325303-76-1
• Thieno[3,2-d]pyrimidin-4(3H)-one, 7-(3-bromophenyl)-2-(methylthio)-
• 7-(3-Bromophenyl)-2-(methylsulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C13H9BrN2OS2/c1-18-13-15-10-9(6-19-11(10)12(17)16-13)7-3-2-4-8(14)5-7/h2-6H,1H3,(H,15,16,17)
• InChI Key： LHIJJDVOMRQIPF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CSC2C(NC(=NC1=2)SC)=O

Computed Properties

• Exact Mass: 351.93397g/mol
• Monoisotopic Mass: 351.93397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Boiling Point: 472.9±55.0 °C(Predicted)
• pka: -3.11±0.20(Predicted)

Additional information on 7-(3-Bromophenyl)-2-(methylsulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Recent Advances in the Study of 7-(3-Bromophenyl)-2-(methylsulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1325303-76-1)

The compound 7-(3-Bromophenyl)-2-(methylsulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1325303-76-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thienopyrimidinone derivative has been identified as a promising scaffold for the development of novel kinase inhibitors, particularly in the context of cancer therapy. Recent studies have focused on elucidating its molecular mechanisms, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific tyrosine kinases involved in tumor proliferation and survival. Structural analysis reveals that the bromophenyl and methylsulfanyl substituents play critical roles in binding to the ATP-binding pocket of target kinases, thereby disrupting their activity. Computational modeling and X-ray crystallography studies have provided detailed insights into the binding interactions, facilitating the design of more potent analogs.

In vitro and in vivo studies have demonstrated the compound's efficacy against a range of cancer cell lines, including those resistant to conventional therapies. Notably, it has shown promising activity in models of breast cancer and glioblastoma, where it induces apoptosis and inhibits metastasis. These findings underscore its potential as a lead compound for further development. However, challenges such as bioavailability and metabolic stability remain to be addressed in subsequent studies.

Beyond oncology, recent investigations have explored the compound's utility in other therapeutic areas. For instance, preliminary data suggest its applicability in inflammatory diseases, where it modulates key signaling pathways involved in immune response. This versatility highlights the broad pharmacological potential of the thienopyrimidinone scaffold and warrants further exploration.

In conclusion, 7-(3-Bromophenyl)-2-(methylsulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one represents a promising candidate for drug development, with ongoing research aimed at optimizing its properties and expanding its therapeutic applications. Future studies should focus on overcoming current limitations and advancing the compound toward clinical trials.